Cas no 383146-45-0 ([(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate)

• Product Name: [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate
• CAS No: 383146-45-0
• CID: 4650382
• Update Time: 2025-07-15

[(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• N-(6-METHYL-2,3-DIHYDRO-4H-THIOCHROMEN-4-YLIDEN)-N-[(PHENYLSULFONYL)OXY]AMINE
• 6-METHYL-4-([(PHENYLSULFONYL)OXY]IMINO)THIOCHROMANE
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-6-methyl-, O-(phenylsulfonyl)oxime
• [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate

Introduction to [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate (CAS No. 383146-45-0)

[(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate, with the CAS number 383146-45-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiopyran moiety and an amino benzenesulfonate group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiopyran core is a heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 6-methyl substituent on the benzothiopyran ring enhances the compound's lipophilicity, which can improve its cellular uptake and bioavailability. The (4E)-4-ylidene moiety introduces a double bond that can influence the compound's conformational flexibility and binding affinity to specific biological targets.

The amino benzenesulfonate group is another critical component of this compound. Sulfonates are known for their ability to modulate enzyme activity and interact with various biomolecules. In particular, the amino group can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. This combination of structural features makes [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of this compound in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The compound's ability to selectively target cancer cells while sparing normal cells is a significant advantage in cancer therapy.

The pharmacokinetic properties of [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are essential factors for its potential use as an oral medication. Furthermore, the compound's low toxicity profile in preclinical studies suggests that it may have a favorable safety margin for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, [(4E)-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]amino benzenesulfonate (CAS No. 383146-45-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further research and development in the pharmaceutical industry.